5-(2-Benzyloxyphenyl)-3-chlorophenol, 95%

• IUPAC Name: 3-chloro-5-(2-phenylmethoxyphenyl)phenol
• InChI: InChI=1S/C19H15ClO2/c20-16-10-15(11-17(21)12-16)18-8-4-5-9-19(18)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key: FHGJRADNHFQSRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC(=CC(=C3)Cl)O
• Molecular Formula: C19H15ClO2
• DSSTOX Substance ID: DTXSID70686193
• Molecular Weight: 310.8 g/mol
• CAS RN: 1261991-33-6

Description

5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% (5-BPCP) is a phenolic compound that has a wide range of applications in scientific research. This compound has been used in various studies for its unique properties, such as its ability to act as a catalyst for various chemical reactions. 5-BPCP has also been used in the synthesis of a variety of other compounds, including drugs and other biologically active compounds.

Scientific Research Applications

5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% has been used in a variety of scientific research applications, including the synthesis of drugs and other biologically active compounds. It has also been used in the synthesis of small molecules for drug delivery systems, as well as for the synthesis of compounds for the treatment of various diseases. Additionally, 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% has been used in the synthesis of compounds for the study of enzyme kinetics and in the development of new catalysts for chemical reactions.

Mechanism of Action

5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% is known to act as a catalyst for various chemical reactions. The compound is able to facilitate the formation of new bonds between molecules, which can result in the formation of various products. Additionally, 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% can act as an inhibitor of certain enzymes, which can result in the inhibition of certain metabolic pathways.
Biochemical and Physiological Effects
5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% has been shown to have a variety of biochemical and physiological effects. The compound has been shown to act as an antioxidant, which can help to protect cells from oxidative damage. Additionally, 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% has been shown to have anti-inflammatory and anti-microbial properties, which can help to protect the body from infection. Additionally, 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% has been shown to have anti-cancer properties, which can help to reduce the risk of certain types of cancer.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% is its ability to act as a catalyst for various chemical reactions. This can result in the formation of various products in a shorter amount of time. Additionally, 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% is relatively stable and can be stored for long periods of time without degradation. However, the compound can be toxic if it is not handled properly, and it can also be corrosive to some materials.

Future Directions

The potential applications of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% are still being explored, and there are a number of future directions that could be explored. One potential direction is the use of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% in the synthesis of new drugs and other biologically active compounds. Additionally, 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% could be used in the development of new catalysts for chemical reactions, as well as for the study of enzyme kinetics. Additionally, further research could be conducted to explore the effects of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% on various biochemical and physiological processes, such as its antioxidant and anti-inflammatory properties. Finally, further research could be conducted to explore the potential toxicity of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% and ways to minimize its risks.

Synthesis Methods

5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% can be synthesized via a two-step process. The first step involves the reaction of phenol with benzyl bromide and sodium hydroxide, resulting in the formation of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95%. The second step involves the reaction of 5-(2-Benzyloxyphenyl)-3-chlorophenol, 95% with potassium thiocyanate, which results in the formation of the final product. The overall yield of the reaction is typically between 85-95%.